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Compound of Interest

Compound Name: Iron pentacarbonyl

Cat. No.: B077669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the vapor pressure and volatility of

iron pentacarbonyl (Fe(CO)₅), a compound of significant interest in chemical synthesis and

materials science. Given its high toxicity and volatility, a thorough understanding of its physical

properties is paramount for safe handling and effective application. This document consolidates

quantitative data, details experimental methodologies for vapor pressure determination, and

illustrates the core concepts of its volatility.

Physicochemical Properties and Volatility
Iron pentacarbonyl is a yellow to dark red, oily liquid at standard conditions.[1][2] Its high

volatility is a key characteristic, primarily due to weak intermolecular forces, and is indicated by

its low boiling point and high vapor pressure.[3][4] The vapor is significantly denser than air,

meaning it will accumulate in low-lying areas, posing a significant inhalation hazard.[1]

The significant volatility of iron pentacarbonyl necessitates stringent handling procedures. It is

air-sensitive, light-sensitive, and pyrophoric in air.[5][6] Due to its high toxicity by all routes of

entry, including inhalation, ingestion, and skin absorption, it must be handled in a well-

ventilated fume hood or a glove box, preferably within a closed system under an inert

atmosphere.[1][3]
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The vapor pressure of iron pentacarbonyl has been determined by various studies. The data

presented below is compiled from peer-reviewed literature and established chemical

databases.

Tabulated Vapor Pressure Data
Temperature
(°C)

Temperature
(K)

Vapor
Pressure
(mmHg)

Vapor
Pressure (kPa)

Reference

-19 254.15 - - [5]

20 293.15 21 2.8 [7]

25 298.15 35 4.67 [8]

30.3 303.45 40 5.33 [1][3][7]

31 304.15 - - [5]

103 376.15 760 101.325 [2][3]

Thermodynamic and Physical Property Data
Property Value Units Reference(s)

Molecular Weight 195.90 g/mol [1][6]

Boiling Point 103 °C [2][3][6]

Melting Point -20 to -21 °C [2][3]

Density 1.453 - 1.49 g/cm³ at 20°C [2][3][8]

Flash Point -15 °C [3][6]

Heat of Vaporization

(ΔH_vap)
9.588 ± 0.12 kcal/mol [5]

40.1 ± 0.5 kJ/mol
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The relationship between vapor pressure and temperature can be described by the Antoine

equation and similar empirical formulas. These are invaluable for predicting vapor pressure at

temperatures where experimental data is unavailable.

Equation from NASA Technical Reports Server:[5]

log₁₀(P) = - (2096.7 / T) + 8.4959

Where:

P is the vapor pressure in mmHg

T is the temperature in Kelvin

Antoine Equation Parameters from NIST:[9][10]

log₁₀(P) = A − (B / (T + C))

Where:

P is the vapor pressure in bar

T is the temperature in Kelvin

Temperature Range
(K)

A B C

254 - 304 3.89763 1258.218 -61.563

266.7 - 378 4.5779 1510.5 -44.5

Experimental Protocols for Vapor Pressure
Determination
The accurate measurement of the vapor pressure of a volatile and hazardous substance like

iron pentacarbonyl requires specialized equipment and stringent safety protocols. The

following are detailed methodologies for commonly employed techniques, adapted for the

specific properties of this compound.
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General Handling and Safety Precautions for Iron
Pentacarbonyl
Due to its high toxicity, flammability, and air-sensitivity, all manipulations must be performed

within a certified chemical fume hood or a glovebox under an inert atmosphere (e.g., argon or

nitrogen).[5]

Personal Protective Equipment (PPE): A flame-resistant lab coat, tightly sealed safety

goggles, and appropriate chemical-resistant gloves are mandatory. Given the high

permeability of many standard gloves, double-gloving or the use of specialized gloves (e.g.,

Silvershield) is recommended.

Inert Atmosphere Techniques: Schlenk lines or gloveboxes should be used to handle the

liquid to prevent contact with air and moisture. All glassware must be rigorously dried and

purged with an inert gas before use.

Storage: Iron pentacarbonyl should be stored in a tightly sealed, dark container under an

inert atmosphere in a refrigerator rated for flammable materials.[5]

Waste Disposal: All waste containing iron pentacarbonyl must be treated as hazardous and

disposed of according to institutional and regulatory guidelines. Quenching with an oxidizing

agent like iodine in an appropriate solvent within a fume hood can be a method for disposal,

but this should only be performed by trained personnel.

Static Method (Isoteniscope)
The static method involves placing the degassed liquid sample in a thermostated container and

measuring the pressure of the vapor in equilibrium with the liquid at a specific temperature. The

isoteniscope is a common apparatus for this method.

Methodology:

Apparatus Setup: An isoteniscope is connected to a vacuum/inert gas manifold, a pressure

transducer (manometer), and a thermostatic bath. The entire system must be leak-tight.

Sample Introduction: Under a positive flow of inert gas, a small amount of iron
pentacarbonyl is introduced into the bulb of the isoteniscope using a gas-tight syringe or
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cannula.

Degassing: The sample is thoroughly degassed to remove any dissolved gases. This is

typically achieved by several freeze-pump-thaw cycles. The sample is frozen using liquid

nitrogen, a vacuum is applied to remove non-condensable gases, the valve to the vacuum is

closed, and the sample is allowed to thaw. This cycle is repeated at least three times.

Equilibration and Measurement: The isoteniscope is immersed in the thermostatic bath set to

the desired temperature. The system is allowed to reach thermal and phase equilibrium. The

vapor pressure of the sample is balanced against a known pressure of an inert gas, and the

pressure is recorded from the manometer.

Data Collection: Measurements are taken at various temperatures to establish the vapor

pressure curve.

Dynamic Method (Gas Saturation)
In the dynamic method, a stream of inert gas is passed through or over the liquid sample at a

controlled rate, becoming saturated with the vapor of the substance. The amount of vapor

transported is then determined, allowing for the calculation of the vapor pressure.

Methodology:

Apparatus Setup: A temperature-controlled saturator containing the iron pentacarbonyl
sample is prepared. This is connected to a precision mass flow controller for the inert carrier

gas and a downstream trapping or detection system.

Saturation: A precisely metered flow of an inert gas (e.g., nitrogen or argon) is passed

through the liquid iron pentacarbonyl at a rate slow enough to ensure complete saturation.

The temperature of the saturator must be accurately controlled and measured.

Quantification: The amount of iron pentacarbonyl in the gas stream is determined. This can

be done by condensing the vapor in a cold trap and measuring the mass increase, or by

using a suitable online analytical technique such as atomic absorption spectroscopy to

measure the iron concentration in the gas stream.
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Calculation: The partial pressure of the iron pentacarbonyl, which is equal to its vapor

pressure at that temperature, is calculated from the amount of substance vaporized, the total

volume of the carrier gas passed, and the total pressure of the system, assuming ideal gas

behavior.
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Practical Implications
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Caption: Logical flow of the factors influencing the volatility of iron pentacarbonyl.
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Experimental Workflow for Vapor Pressure Measurement
(Static Method)
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Caption: Workflow for determining vapor pressure using the static (isoteniscope) method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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